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Compound of Interest

Compound Name: 3-Bromobenzophenone

Cat. No.: B087063 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the safety and handling protocols for all chemical reagents is paramount. This guide provides

a comprehensive overview of the safety precautions, hazard classifications, and handling

procedures for 3-Bromobenzophenone (CAS No. 1016-77-9). Due to a limited amount of

specific toxicological data for this compound, a cautious approach is strongly advised, treating

it as a substance with potential hazards.

Physicochemical and Hazard Identification
3-Bromobenzophenone is a white to light yellow crystalline solid.[1][2] A summary of its key

physical and chemical properties is provided in the table below.

Table 1: Physical and Chemical Properties of 3-Bromobenzophenone
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Property Value Reference(s)

Chemical Formula C₁₃H₉BrO [3][4]

Molecular Weight 261.11 g/mol [3]

CAS Number 1016-77-9 [3][4]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 74.5-77.5 °C

Boiling Point 347.5°C (rough estimate) [1]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol,

acetone, and dichloromethane.

[1]

Flash Point 87.3°C [1]

Hazard Classification and Safety Precautions
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 3-Bromobenzophenone is classified as an irritant.[3][5] The table below summarizes

the GHS hazard information.

Table 2: GHS Hazard Classification for 3-Bromobenzophenone
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Hazard
Class

Category
Hazard
Statement

Signal
Word

Pictogram
Reference(s
)

Skin

Corrosion/Irrit

ation

2

H315:

Causes skin

irritation

Warning Irritant [3]

Serious Eye

Damage/Eye

Irritation

2A

H319:

Causes

serious eye

irritation

Warning Irritant [3]

Specific

Target Organ

Toxicity -

Single

Exposure

(Respiratory

tract irritation)

3

H335: May

cause

respiratory

irritation

Warning Irritant [3]

Precautionary Statements:[3]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash face, hands and any exposed skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P312: Call a POISON CENTER or doctor if you feel unwell.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromobenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromobenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromobenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromobenzophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


P332 + P313: If skin irritation occurs: Get medical advice/attention.

P337 + P313: If eye irritation persists: Get medical advice/attention.

P362 + P364: Take off contaminated clothing and wash it before reuse.

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Information
Detailed toxicological data for 3-Bromobenzophenone is not readily available in the public

domain. No specific LD50 (lethal dose, 50%) values for oral, dermal, or inhalation routes of

exposure have been established. Furthermore, there is no data available regarding its potential

for carcinogenicity, mutagenicity, or reproductive toxicity.[6]

However, studies on the broader class of benzophenones indicate potential health concerns.

Benzophenone itself is classified by the International Agency for Research on Cancer (IARC)

as "possibly carcinogenic to humans (Group 2B)".[7] Animal studies on benzophenone have

shown it to be a target for liver and kidney toxicity.[8][9] Given the structural similarity, it is

prudent to handle 3-Bromobenzophenone with a high degree of caution.

Table 3: Available Toxicological Data for Benzophenone and Related Compounds
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Compound Test Species Route Result
Reference(s
)

Benzophenon

e

Carcinogenici

ty
Human -

IARC Group

2B: Possibly

carcinogenic

[7]

Benzophenon

e

Chronic

Toxicity
Rat Oral (feed)

Liver and

kidney

toxicity

observed

[8][9]

4-

Bromobenzo

phenone

Acute Toxicity

(LD50)
Mouse

Intraperitonea

l
100 mg/kg [10]

Benzophenon

e-3

Aquatic

Toxicity

(EC50, 96h)

Chlorella

vulgaris
- - [11]

Benzophenon

e-3

Aquatic

Toxicity

(LC50, 48h)

Daphnia

magna
- 1.9 mg/L [11]

Experimental Protocols for Safety Assessment
Specific experimental protocols for the safety and toxicity testing of 3-Bromobenzophenone
are not detailed in the available literature. However, the safety assessment of benzophenone

and its derivatives, as outlined in reports from organizations like the National Toxicology

Program (NTP) and the Cosmetic Ingredient Review (CIR), typically involves a battery of

standardized tests.[8][9][12] These assessments generally include:

Acute Toxicity Studies: To determine the short-term effects of a single high dose of the

substance. These studies establish the LD50 values through oral, dermal, and inhalation

routes in animal models (e.g., rats, mice).

Skin and Eye Irritation/Corrosion Studies: Typically conducted on rabbits to assess the

potential for a substance to cause irritation or damage upon contact with the skin and eyes.
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Skin Sensitization Studies: To evaluate the potential of a substance to cause an allergic skin

reaction. The guinea pig maximization test or the local lymph node assay (LLNA) are

common methods.

Genotoxicity Assays: A series of in vitro and in vivo tests to determine if a substance can

damage genetic material. These may include the Ames test (bacterial reverse mutation

assay), chromosome aberration tests in mammalian cells, and the in vivo micronucleus

assay in rodents.

Repeated Dose Toxicity Studies: These studies involve administering the substance to

animals for an extended period (e.g., 28 or 90 days) to identify target organs for toxicity and

to establish a No-Observed-Adverse-Effect Level (NOAEL).

Carcinogenicity Bioassays: Long-term studies (typically 2 years) in rodents to assess the

cancer-causing potential of a substance.

Reproductive and Developmental Toxicity Studies: To evaluate the potential effects on

fertility, pregnancy, and fetal development.

Given the data gaps for 3-Bromobenzophenone, conducting such studies would be necessary

for a complete risk assessment.

Safe Handling and Emergency Procedures
The following workflow outlines the key steps for the safe handling of 3-Bromobenzophenone
in a laboratory setting.
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Safe Handling Workflow for 3-Bromobenzophenone

Preparation

Handling and Use

Emergency Procedures

Waste Disposal

Review SDS and Conduct Risk Assessment

Ensure Proper Ventilation (Fume Hood)

Don Personal Protective Equipment (PPE)
- Nitrile gloves

- Safety goggles/face shield
- Lab coat

Receive and Inspect Container

First Aid

In Case of Exposure

Store in a Cool, Dry, Well-Ventilated Area
Away from Incompatible Materials

Weigh and Dispense in a Fume Hood
Avoid Dust Generation

Perform Experiment

Spill Response

If Spill Occurs

If Spill Occurs In Case of Exposure

Collect Waste in a Labeled, Sealed Container

After Cleanup

Dispose of as Hazardous Waste
According to Local Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Bromobenzophenone.
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Spill Response:

In the event of a spill, evacuate the area and ensure adequate ventilation.[6] Wearing

appropriate PPE, sweep up the solid material, avoiding dust generation, and place it in a

sealed container for disposal.[6]

First Aid Measures:[6]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.

Storage and Disposal
Storage:

Store 3-Bromobenzophenone in a tightly closed container in a dry, cool, and well-ventilated

place.[2][13] Keep it away from strong oxidizing agents.[2]

Disposal:

Dispose of 3-Bromobenzophenone and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.[6] Do not allow the product to enter

drains.[6]

In conclusion, while 3-Bromobenzophenone is a valuable reagent in research and

development, its handling requires strict adherence to safety protocols. The irritant nature of

the compound is well-documented, and the lack of comprehensive toxicological data

necessitates a conservative approach to its management in the laboratory. By following the

guidelines outlined in this document, researchers can minimize their risk of exposure and

ensure a safe working environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b087063?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/3-Bromobenzophenone
https://www.fishersci.com/store/msds?partNumber=AC391720010&productDescription=3-BROMOBENZOPHENONE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromobenzophenone
https://www.scbt.com/p/3-bromobenzophenone-1016-77-9
https://www.cir-safety.org/sites/default/files/benzop032021FAR.pdf
https://www.capotchem.cn/doc/msds_1016-77-9.do
https://www.tga.gov.au/sites/default/files/2025-04/safety-review-benzophenone.pdf
https://pubmed.ncbi.nlm.nih.gov/11803700/
https://pubmed.ncbi.nlm.nih.gov/11803700/
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/st_rpts/tox061.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobenzophenone
https://journals.plos.org/plosone/article/file?id=10.1371%2Fjournal.pone.0249915&type=printable
https://www.cir-safety.org/sites/default/files/Benzophenones_0.pdf
https://www.health.state.mn.us/communities/environment/risk/docs/guidance/gw/benzophenone.pdf
https://www.benchchem.com/product/b087063#3-bromobenzophenone-safety-and-handling-precautions
https://www.benchchem.com/product/b087063#3-bromobenzophenone-safety-and-handling-precautions
https://www.benchchem.com/product/b087063#3-bromobenzophenone-safety-and-handling-precautions
https://www.benchchem.com/product/b087063#3-bromobenzophenone-safety-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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